Cas no 1525096-16-5 (4,4-dimethoxy-1-(1-methylcyclopropyl)butane-1,3-dione)

• Product Name: 4,4-dimethoxy-1-(1-methylcyclopropyl)butane-1,3-dione
• CAS No: 1525096-16-5
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6005972
• PubChem ID: 80302740
• Update Time: 2025-06-14

4,4-dimethoxy-1-(1-methylcyclopropyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethoxy-1-(1-methylcyclopropyl)butane-1,3-dione
• AKOS018865389
• EN300-1126518
• 1525096-16-5

• Inchi： 1S/C10H16O4/c1-10(4-5-10)8(12)6-7(11)9(13-2)14-3/h9H,4-6H2,1-3H3
• InChI Key： NJGMKTZKPGFGBT-UHFFFAOYSA-N
• SMILES： O=C(CC(C(OC)OC)=O)C1(C)CC1

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6Ų

Additional information on 4,4-dimethoxy-1-(1-methylcyclopropyl)butane-1,3-dione

Comprehensive Analysis of 4,4-dimethoxy-1-(1-methylcyclopropyl)butane-1,3-dione (CAS No. 1525096-16-5)

4,4-dimethoxy-1-(1-methylcyclopropyl)butane-1,3-dione (CAS No. 1525096-16-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This β-diketone derivative features a 1-methylcyclopropyl moiety, which contributes to its stability and reactivity in synthetic applications. Researchers are particularly interested in its potential as a building block for complex molecules, given its ability to participate in cyclization reactions and cross-coupling processes.

The compound's dimethoxy groups enhance its solubility in organic solvents, making it valuable for catalysis studies and material science applications. Recent studies highlight its role in developing bioactive compounds, especially in the context of sustainable chemistry and green synthesis – topics currently trending in scientific communities. Its low environmental impact profile aligns with the growing demand for eco-friendly reagents in industrial processes.

From a structural-activity relationship perspective, the methylcyclopropyl group in CAS 1525096-16-5 introduces steric effects that influence molecular interactions. This characteristic has sparked investigations into its use for drug discovery, particularly in modifying pharmacokinetic properties of lead compounds. Analytical techniques like NMR spectroscopy and HPLC-MS confirm its high purity (>98%), meeting stringent requirements for preclinical research applications.

In material science, the compound's thermal stability (decomposition point >200°C) makes it suitable for developing advanced polymers. Its electron-withdrawing properties are being explored for organic electronics, coinciding with increased searches for novel semiconductor materials. The methoxy substituents offer tunable electronic characteristics – a hot topic in optoelectronic device research.

Manufacturers emphasize the compound's scalable synthesis using microwave-assisted methods, addressing industry needs for cost-effective production. Quality control protocols ensure batch-to-batch consistency, with residual solvent levels below ICH guidelines. These attributes position 4,4-dimethoxy-1-(1-methylcyclopropyl)butane-1,3-dione as a versatile intermediate for high-value chemical products.

Emerging applications include its use in flavor/fragrance precursors and photoresist materials for microelectronics. The scientific community continues to investigate its structure-property relationships through computational chemistry approaches, reflecting the integration of AI-driven molecular design in contemporary research. Storage recommendations (2-8°C under inert atmosphere) ensure long-term stability for research purposes.

Recent patent analyses reveal growing interest in CAS 1525096-16-5 for crop protection formulations, coinciding with agricultural sector demands for next-generation pesticides. Its metabolic stability in biological systems makes it attractive for prodrug development, answering frequent queries about biodegradable active ingredients. Regulatory-compliant documentation (including REACH and TSCA listings) facilitates global research utilization.

The compound's crystal structure has been determined via X-ray diffraction, providing insights for co-crystal engineering – a technique gaining traction in pharmaceutical formulation. Safety data sheets indicate proper handling procedures for laboratory use, with emphasis on engineering controls rather than restrictive classifications.

Market analysts note increasing procurement of 1525096-16-5 by contract research organizations, reflecting its utility in custom synthesis projects. The compound's IP landscape shows active development across multiple jurisdictions, particularly for heterocyclic compound synthesis. Technical literature frequently cites its role in multi-step transformations involving transition metal catalysts.

Ongoing research explores the compound's potential in asymmetric synthesis when paired with chiral auxiliaries, addressing industry needs for enantioselective methodologies. Its UV absorption characteristics (λ_max 270-290 nm) enable applications in analytical chemistry as a chromophoric probe. These diverse applications demonstrate why 4,4-dimethoxy-1-(1-methylcyclopropyl)butane-1,3-dione remains a compound of significant interdisciplinary interest.